Cas no 2138568-30-4 ((3-ethoxyazetidin-3-yl)methyl(methyl)amine)

• Product Name: (3-ethoxyazetidin-3-yl)methyl(methyl)amine
• CAS No: 2138568-30-4
• MF: C₇H₁₆N₂O
• MW: 144.214741706848
• CID: 6492144
• PubChem ID: 165963305
• Update Time: 2025-05-21

(3-ethoxyazetidin-3-yl)methyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• (3-ethoxyazetidin-3-yl)methyl(methyl)amine
• 2138568-30-4
• EN300-1143984
• [(3-ethoxyazetidin-3-yl)methyl](methyl)amine
• SCHEMBL23901476

• Inchi： 1S/C7H16N2O/c1-3-10-7(4-8-2)5-9-6-7/h8-9H,3-6H2,1-2H3
• InChI Key： DZXXGFKJIKANHO-UHFFFAOYSA-N
• SMILES： O(CC)C1(CNC)CNC1

Computed Properties

• Exact Mass: 144.126263138g/mol
• Monoisotopic Mass: 144.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 33.3Ų

Additional information on (3-ethoxyazetidin-3-yl)methyl(methyl)amine

Recent Advances in the Study of (3-Ethoxyazetidin-3-yl)methyl(methyl)amine (CAS: 2138568-30-4) in Chemical Biology and Pharmaceutical Research

The compound (3-ethoxyazetidin-3-yl)methyl(methyl)amine (CAS: 2138568-30-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique azetidine scaffold, has shown promising potential in drug discovery, particularly as a building block for novel therapeutics. Recent studies have focused on its synthesis, pharmacological properties, and applications in medicinal chemistry, highlighting its versatility and efficacy.

One of the key areas of interest is the role of (3-ethoxyazetidin-3-yl)methyl(methyl)amine in the development of central nervous system (CNS) targeting agents. Researchers have explored its utility as a precursor for the synthesis of neuroactive compounds, leveraging its ability to cross the blood-brain barrier (BBB). Preliminary in vitro and in vivo studies have demonstrated its potential in modulating neurotransmitter systems, suggesting applications in treating neurological disorders such as depression, anxiety, and neurodegenerative diseases.

In addition to its CNS applications, (3-ethoxyazetidin-3-yl)methyl(methyl)amine has been investigated for its antimicrobial properties. Recent studies have synthesized derivatives of this compound and evaluated their efficacy against a range of bacterial and fungal pathogens. The results indicate that certain derivatives exhibit potent antimicrobial activity, with minimal cytotoxicity, making them attractive candidates for further development as novel antibiotics.

The synthesis and optimization of (3-ethoxyazetidin-3-yl)methyl(methyl)amine have also been a focal point of recent research. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, addressing previous challenges related to yield and purity. These improvements have facilitated its broader application in drug discovery programs, enabling researchers to explore its potential in diverse therapeutic areas.

Furthermore, computational studies have provided insights into the molecular interactions and binding mechanisms of (3-ethoxyazetidin-3-yl)methyl(methyl)amine with various biological targets. Molecular docking and dynamics simulations have revealed its affinity for specific receptors and enzymes, offering a rational basis for the design of more potent and selective derivatives. These findings are expected to guide future research and development efforts in this area.

In conclusion, (3-ethoxyazetidin-3-yl)methyl(methyl)amine (CAS: 2138568-30-4) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Its applications in CNS targeting, antimicrobial therapy, and drug discovery underscore its potential as a valuable tool for developing novel therapeutics. Continued research and optimization of this compound are likely to yield significant advancements in the field, addressing unmet medical needs and improving patient outcomes.